1-azido-2-fluoro-4-(trifluoromethyl)benzene
Description
1-Azido-4-(trifluoromethyl)benzene is an organic compound with the molecular formula C7H4F3N3. It has a molecular weight of 187.12 . It is also known by other names such as 4-(Trifluoromethyl)phenyl azide and 9-Azido-α,α,α-trifluorotoluene .
Molecular Structure Analysis
The molecular structure of 1-azido-2-fluoro-4-(trifluoromethyl)benzene consists of a benzene ring substituted with an azido group (N3), a trifluoromethyl group (CF3), and a fluorine atom . The exact spatial arrangement of these groups can be determined by techniques such as X-ray crystallography.Physical And Chemical Properties Analysis
1-Azido-4-(trifluoromethyl)benzene is a liquid at room temperature . It has a concentration of approximately 0.5 M in tert-butyl methyl ether .Safety and Hazards
1-Azido-4-(trifluoromethyl)benzene is classified as a flammable liquid (Hazard Classifications: Flam. Liq. 2) and can cause skin and eye irritation (Hazard Classifications: Skin Irrit. 2, Eye Irrit. 2). It may also cause damage to organs through prolonged or repeated exposure (Hazard Classifications: STOT RE 1) . Precautionary measures include avoiding sparks and open flames (P210), keeping the container tightly closed (P233), grounding and bonding the container and receiving equipment (P240), and washing thoroughly after handling (P303 + P361 + P353) .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-azido-2-fluoro-4-(trifluoromethyl)benzene involves the introduction of an azido group and a trifluoromethyl group onto a fluorobenzene ring.", "Starting Materials": [ "2-fluoro-4-(trifluoromethyl)nitrobenzene", "Sodium azide", "Sulfuric acid", "Sodium nitrite", "Hydrochloric acid", "Sodium bicarbonate", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Reduction of 2-fluoro-4-(trifluoromethyl)nitrobenzene to 2-fluoro-4-(trifluoromethyl)aniline using sodium sulfide in water.", "Step 2: Diazotization of 2-fluoro-4-(trifluoromethyl)aniline using sodium nitrite and hydrochloric acid to form the diazonium salt.", "Step 3: Reaction of the diazonium salt with sodium azide in water to form 1-azido-2-fluoro-4-(trifluoromethyl)benzene.", "Step 4: Extraction of the product using ethyl acetate and washing with sodium bicarbonate solution to remove any acidic impurities." ] } | |
CAS RN |
1115300-96-3 |
Molecular Formula |
C7H3F4N3 |
Molecular Weight |
205.1 |
Purity |
95 |
Origin of Product |
United States |
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